4-Thiouridine

• IUPAC Name: 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-sulfanylidenepyrimidin-2-one
• InChI: InChI=1S/C9H12N2O5S/c12-3-4-6(13)7(14)8(16-4)11-2-1-5(17)10-9(11)15/h1-2,4,6-8,12-14H,3H2,(H,10,15,17)
• InChI Key: ZLOIGESWDJYCTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)NC1=S)C2C(C(C(O2)CO)O)O
• Molecular Formula: C9H12N2O5S
• Molecular Weight: 260.27 g/mol
• CAS RN: 13957-31-8, 32754-06-6

Description

4-Thiouridine is a modified nucleoside where the oxygen atom at the fourth position of uridine is replaced by a sulfur atom. This compound is naturally found in transfer RNA (tRNA) and plays a crucial role in various biological processes. It is known for its unique photoreactive properties, making it a valuable tool in molecular biology and biochemical research.

Scientific Research Applications

4-Thiouridine has a wide range of applications in scientific research:

RNA Metabolic Labeling: Used in techniques like TUC-seq, SLAM-seq, and TimeLapse-seq to study RNA synthesis and degradation dynamics.

RNA-Protein Interaction Studies: Utilized in PAR-CLIP to capture RNA-binding proteins due to its ability to form covalent links upon UV irradiation.

Photoaffinity Labeling: Acts as a photoaffinity probe for studying RNA structures and interactions.

Antisense Agents: Employed in the development of antisense oligonucleotides for therapeutic purposes.

In Vivo

4-Thiouridine has been used in in vivo studies to investigate the role of uridine in the regulation of gene expression. It has been used to study the effects of uridine on the expression of certain genes, such as those involved in the production of proteins. It has also been used to investigate the role of uridine in the regulation of protein synthesis.

In Vitro

4-Thiouridine has been used in in vitro studies to investigate the role of uridine in the regulation of gene expression and protein synthesis. In these studies, this compound has been used to study the effects of uridine on the expression of certain genes and the role of uridine in the regulation of protein synthesis.

Mechanism of Action

4-Thiouridine exerts its effects primarily through its incorporation into RNA. Once incorporated, it can:

Alter RNA Structure: The presence of sulfur can change the RNA’s secondary structure, affecting its stability and interactions.

Facilitate Crosslinking: Upon UV exposure, the sulfur atom forms covalent bonds with nearby nucleic acids or proteins, enabling the study of RNA-protein interactions.

Act as a Photoreactive Probe: Its photoreactive properties allow it to be used in photoaffinity labeling experiments.

Similar Compounds:

5-Bromouridine: Another modified nucleoside used in similar applications but with bromine instead of sulfur.

4-Thiothymidine: Similar to this compound but with a thymine base instead of uracil.

5-Fluorouridine: A fluorinated analogue used in cancer therapy.

Uniqueness of this compound:

Photoreactivity: Unlike many other modified nucleosides, this compound has unique photoreactive properties that make it particularly useful for crosslinking studies.

Sulfur Chemistry: The presence of sulfur allows for specific chemical modifications and interactions that are not possible with other nucleosides.

Biological Activity

4-Thiouridine has been shown to have biological activity in both in vivo and in vitro studies. In vivo studies have shown that this compound is able to inhibit the expression of certain genes, as well as the synthesis of proteins. In vitro studies have shown that this compound is able to inhibit the activity of RNA polymerase, which is responsible for the transcription of DNA into RNA.
Biochemical and Physiological Effects
This compound has been shown to have biochemical and physiological effects in both in vivo and in vitro studies. In vivo studies have shown that this compound is able to inhibit the expression of certain genes, as well as the synthesis of proteins. In vitro studies have shown that this compound is able to inhibit the activity of RNA polymerase, which is responsible for the transcription of DNA into RNA.

Advantages and Limitations for Lab Experiments

4-Thiouridine has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is stable in aqueous solutions. Additionally, this compound is able to inhibit the activity of RNA polymerase, which is responsible for the transcription of DNA into RNA. This makes it a useful tool for studying the regulation of gene expression and protein synthesis. However, this compound also has some limitations. It is not able to penetrate cell membranes, which limits its utility in in vivo studies. Additionally, its mechanism of action is not fully understood, which limits its utility in pharmacological studies.

Future Directions

The future directions for 4-thiouridine research are vast. Some potential future directions include:
1. Investigating the role of this compound in the regulation of gene expression and protein synthesis in different organisms.
2. Investigating the effects of this compound on the activity of other enzymes involved in the regulation of gene expression and protein synthesis.
3. Investigating the effects of this compound on the stability and structure of RNA molecules.
4. Developing methods to deliver this compound into cells, in order to study its effects in vivo.
5. Investigating the effects of this compound on the pharmacokinetics and pharmacodynamics of other drugs.
6. Investigating the effects of this compound on the structure and function of proteins.
7. Investigating the effects of this compound on the structure and function of other biomolecules.
8. Developing new methods for synthesizing this compound.
9. Investigating the effects of this compound on the regulation of gene expression in disease states.
10. Investigating the effects of this compound on the regulation of protein synthesis in disease states.

Safety and Hazards

4-Thiouridine is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. In case of skin contact, it is advised to wash off with soap and plenty of water. If swallowed, wash out mouth with copious amounts of water.

Biochemical Analysis

Biochemical Properties

4-Thiouridine plays a crucial role in biochemical reactions, particularly in RNA metabolism. It is known to interact with several enzymes and proteins, including this compound synthetase (ThiI), which catalyzes its formation in tRNA . Additionally, this compound can form covalent bonds with RNA-binding proteins upon UV irradiation, making it a valuable tool for studying RNA-protein interactions . The sulfur atom in this compound enhances its reactivity, allowing it to participate in crosslinking and labeling experiments .

Cellular Effects

This compound has significant effects on various cellular processes. It is readily incorporated into newly synthesized RNA, influencing RNA stability and turnover . In cell culture experiments, this compound has been shown to affect pre-mRNA splicing efficiency, particularly at higher concentrations . It also impacts gene expression by altering RNA secondary structures and interactions with RNA-binding proteins . Furthermore, this compound can modulate cell signaling pathways and cellular metabolism by affecting the synthesis and degradation rates of RNA .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can form covalent bonds with RNA-binding proteins upon UV irradiation, facilitating the capture and identification of these proteins . Additionally, this compound can be phosphorylated to its triphosphate form (4sUTP), which is then incorporated into RNA during transcription . This incorporation can lead to changes in RNA secondary structure and stability, affecting gene expression and RNA processing . The sulfur atom in this compound also enhances its reactivity, allowing it to participate in crosslinking and labeling experiments .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. It has been observed that extended exposure to this compound can lead to cytotoxicity and reduced RNA synthesis . Additionally, the stability of this compound in cells can be influenced by various factors, including the presence of nucleoside transporters and metabolic enzymes . Long-term studies have shown that this compound can affect cellular function by altering RNA stability and turnover .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. Studies have shown that higher doses of this compound can lead to significant reductions in inflammation and leukocyte infiltration in lung inflammation models . At high doses, this compound can also exhibit toxic effects, including cytotoxicity and reduced RNA synthesis . It is important to carefully control the dosage of this compound to achieve the desired effects while minimizing adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways, including its conversion to this compound triphosphate (4sUTP) by nucleoside kinases . This triphosphate form is then incorporated into RNA during transcription, affecting RNA stability and turnover . Additionally, this compound can interact with various enzymes and cofactors involved in RNA metabolism, including RNA polymerases and RNA-binding proteins . These interactions can influence metabolic flux and metabolite levels in cells .

Transport and Distribution

This compound is transported and distributed within cells and tissues through nucleoside transporters . These transporters facilitate the uptake of this compound into cells, where it can be incorporated into RNA . Additionally, this compound can interact with binding proteins that influence its localization and accumulation within specific cellular compartments . The distribution of this compound within cells can affect its activity and function .

Subcellular Localization

The subcellular localization of this compound is primarily within the nucleus and cytoplasm, where it is incorporated into RNA . It can also be found in specific cellular compartments, such as the nucleolus and mitochondria, depending on the presence of targeting signals and post-translational modifications . The localization of this compound within these compartments can influence its activity and function, particularly in RNA metabolism and gene expression .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Thiouridine typically starts from uridine. The process involves three main steps:

Acetylation of Hydroxyl Groups: The hydroxyl groups of uridine are acetylated to protect them during subsequent reactions.

Transformation of 4-Oxo to 4-Thio Group: The 4-oxo group of uridine is converted to a 4-thio group using Lawesson’s reagent.

Deacetylation: The acetyl groups are removed using ammonia in methanol, yielding the free this compound nucleoside.

Industrial Production Methods: While specific industrial production methods are not extensively documented, the synthesis process in a laboratory setting can be scaled up for industrial purposes. The key steps involve the use of protective groups, selective thionation, and deprotection, which can be adapted for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 4-Thiouridine undergoes various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Substitution: The sulfur atom can participate in nucleophilic substitution reactions.

Crosslinking: Upon exposure to ultraviolet light, this compound can form covalent crosslinks with other nucleic acids or proteins.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or peracids are commonly used.

Substitution: Halogenating agents or alkylating agents can be employed.

Crosslinking: Ultraviolet light (365 nm) is used to induce crosslinking reactions.

Major Products:

Oxidation Products: Sulfoxides and sulfones.

Substitution Products: Various substituted thiouridines.

Crosslinked Products: Covalently linked nucleic acid or protein complexes.

Q & A

Q1: What is the molecular formula and weight of 4-thiouridine?

A1: this compound has a molecular formula of C9H12N2O5S and a molecular weight of 260.27 g/mol.

Q2: How does the structure of this compound differ from uridine?

A2: this compound differs from uridine by a single sulfur atom substitution for the oxygen at the 4 position of the pyrimidine ring. []

Q3: What are the characteristic spectroscopic properties of this compound?

A3: this compound exhibits distinct spectroscopic properties compared to uridine, primarily due to the sulfur substitution. This includes a characteristic absorbance maximum at 330 nm [], significant phosphorescence at 77 K [], and a unique circular dichroism (CD) spectrum. []

Q4: Does this compound adopt a syn or anti conformation in solution?

A4: While this compound crystallizes in the syn conformation [], NMR data suggests it predominantly adopts an anti conformation in aqueous solution. []

Q5: What is the primary biological function of this compound in bacteria?

A5: this compound, primarily found at position 8 of bacterial tRNAs, acts as a photosensor for near-UV light. [, , ]

Q6: How does this compound contribute to near-UV induced growth delay in bacteria?

A6: Upon near-UV irradiation, this compound undergoes a photocrosslinking reaction with cytidine-13 in tRNA. This crosslinking hinders aminoacylation, ultimately leading to a pause in protein synthesis and growth arrest. [, , ]

Q7: Does the presence of this compound provide any photoprotection in bacteria?

A7: Yes, studies have shown that bacteria possessing this compound in their tRNA exhibit a higher level of photoprotection compared to mutants lacking this modification. [, ]

Q8: Does this compound play a role in chloroplast development?

A8: Research using radish cotyledons suggests that this compound influences chloroplast development, specifically impacting the formation of protochlorophyllide, ribulose-1,5-diphosphate carboxylase, and chlorophyll pigments. [, ]

Q9: How does this compound interact with methionyl-tRNA synthetase?

A9: Studies utilizing a photo-crosslinking approach revealed that this compound at position 8 of tRNAfMet interacts directly with lysine residues 402 and 439 of E. coli methionyl-tRNA synthetase. []

Q10: Which enzymes are involved in the biosynthesis of this compound in bacteria?

A10: Two key enzymes involved are IscS, a cysteine desulfurase that provides the sulfur atom, and ThiI, which adenylates uridine and facilitates sulfur transfer. [, , ]

Q11: What is the role of the rhodanese-like domain in ThiI?

A11: The rhodanese-like domain of ThiI in some bacteria is crucial for its sulfurtransferase activity, enabling the transfer of sulfur from a persulfide intermediate to the tRNA. [, ]

Q12: Do archaea utilize the same mechanism for this compound biosynthesis?

A12: While archaea also synthesize this compound, their mechanism differs from bacteria. Methanogenic archaea, for instance, lack the rhodanese-like domain in ThiI and instead utilize a conserved CXXC motif for sulfur transfer. []

Q13: Can this compound be removed from tRNA?

A13: Yes, a group of bacterial enzymes termed RudS, composed of a TudS desulfidase and a DUF1722 domain, can specifically remove the s4U modification from tRNA. []

Q14: How is this compound utilized as a tool in RNA research?

A14: this compound can be incorporated into RNA for various applications, including:

• Photoaffinity labeling: To identify and study RNA-protein interactions, such as tRNA binding sites on ribosomes. [, , ]
• Newly synthesized RNA isolation: Incorporation of this compound followed by affinity chromatography allows for the isolation and study of newly synthesized RNA. []
• Structural probing: The unique reactivity and spectroscopic properties of this compound can be exploited to probe RNA structure and dynamics. [, , ]

Q15: What methods are used to detect and quantify this compound in RNA?

A15: Several methods are employed for this compound detection and quantification, including:

• HPLC coupled with mass spectrometry (LC-MS/MS): This technique enables the identification and quantification of this compound and its metabolites in complex biological samples. []
• Biotin-coupled 2-aminoethyl-methanethiosulfonate (MTSEA biotin-XX) labeling: This method allows for sensitive and quantitative detection of this compound in RNA, even in its native form. []
• Phosphorescence spectroscopy: this compound's characteristic phosphorescence at low temperatures can be used to detect its presence and potentially monitor conformational changes in tRNA. []

Q16: Can this compound be chemically synthesized and incorporated into RNA oligonucleotides?

A16: Yes, various synthetic approaches exist for incorporating this compound into RNA. One method involves using a phosphoramidite building block with a suitable thiol protecting group, like S-pivaloyloxymethyl, for solid-phase RNA synthesis. []